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For Researchers, Scientists, and Drug Development Professionals

Introduction
Butoxyoxirane, commonly known as n-butyl glycidyl ether (BGE), is a reactive epoxy

compound with the CAS number 2426-08-6. It is a colorless to pale yellow liquid with a

characteristic, slightly unpleasant odor.[1] Its bifunctional nature, containing both an ether

linkage and an epoxide ring, makes it a versatile chemical intermediate and a functional

component in various industrial and research applications. This guide provides a

comprehensive overview of the technical data of butoxyoxirane, including its physicochemical

properties, synthesis, analytical methods, safety information, and its role in scientific research

and drug development.

Physicochemical Properties
Butoxyoxirane is characterized by its low viscosity and moderate volatility. A summary of its

key physical and chemical properties is presented in the tables below for easy reference.

Table 1: General and Physical Properties of Butoxyoxirane
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Property Value Reference

Molecular Formula C₇H₁₄O₂ [1]

Molecular Weight 130.18 g/mol [2]

Appearance Colorless to pale yellow liquid [1][2]

Odor Irritating, slightly unpleasant [1]

Density 0.91 g/mL at 25 °C [1]

Boiling Point 164-166 °C [1]

Flash Point 54 °C (closed cup) [2][3]

Vapor Pressure 3.2 mmHg at 25 °C [1]

Water Solubility 2 g/100 mL at 20 °C [1]

Refractive Index (n20/D) 1.418

LogP (Octanol/Water Partition

Coefficient)
0.63 [3]

Table 2: Spectroscopic Data References for Butoxyoxirane

Spectroscopic Technique Database/Reference

¹H NMR ChemicalBook, PubChem[2]

¹³C NMR ChemicalBook, PubChem[2]

Infrared (IR) Spectroscopy PubChem[2]

Mass Spectrometry (MS) PubChem[2]

Synthesis and Purification
The primary industrial synthesis of butoxyoxirane involves a two-step process starting from n-

butanol and epichlorohydrin.[1][4]

Step 1: Ring-Opening Addition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://en.wikipedia.org/wiki/N-Butyl_glycidyl_ether
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-glycidyl-ether
https://en.wikipedia.org/wiki/N-Butyl_glycidyl_ether
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-glycidyl-ether
https://en.wikipedia.org/wiki/N-Butyl_glycidyl_ether
https://en.wikipedia.org/wiki/N-Butyl_glycidyl_ether
https://en.wikipedia.org/wiki/N-Butyl_glycidyl_ether
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-glycidyl-ether
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0115
https://en.wikipedia.org/wiki/N-Butyl_glycidyl_ether
https://en.wikipedia.org/wiki/N-Butyl_glycidyl_ether
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0115
https://www.benchchem.com/product/b15176276?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-glycidyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-glycidyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-glycidyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-glycidyl-ether
https://www.benchchem.com/product/b15176276?utm_src=pdf-body
https://en.wikipedia.org/wiki/N-Butyl_glycidyl_ether
https://www.chemicalbook.com/synthesis/butyl-glycidyl-ether.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the first step, n-butanol reacts with epichlorohydrin in the presence of a catalyst to form a

chlorohydrin ether intermediate. This reaction is typically catalyzed by an acid.

Step 2: Dehydrochlorination (Ring Closure)

The intermediate chlorohydrin is then treated with a strong base, such as sodium hydroxide, to

induce dehydrochlorination, resulting in the formation of the epoxide ring of butoxyoxirane.[4]
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Caption: General synthesis pathway of Butoxyoxirane.

Experimental Protocol: General Synthesis
While specific industrial protocols are proprietary, a general laboratory-scale synthesis can be

outlined based on published literature.[5][6][7]

Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and dropping funnel

is charged with n-butanol and a catalytic amount of a Lewis acid (e.g., boron trifluoride

etherate) or a solid acid catalyst.
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Addition of Epichlorohydrin: Epichlorohydrin is added dropwise to the stirred solution while

maintaining the reaction temperature, typically between 60-130°C.

Ring Closure: After the initial reaction, the mixture is cooled, and an aqueous solution of

sodium hydroxide is added to effect the ring closure. This step is usually carried out at a

lower temperature, around 30-60°C.

Work-up and Purification: The resulting mixture is then washed with water to remove salts

and excess base. The organic layer is separated, dried, and purified.

Purification by Fractional Distillation
Purification of the crude butoxyoxirane is typically achieved by fractional distillation under

reduced pressure.[8] This method is effective in separating the desired product from unreacted

starting materials and any high-boiling byproducts. The process involves carefully heating the

crude product and collecting the fraction that distills at the boiling point of butoxyoxirane at the

given pressure.

Analytical Methods
Gas Chromatography-Flame Ionization Detection (GC-
FID)
A standard method for the quantitative analysis of butoxyoxirane in air samples is NIOSH

Method 1616.[9]

Sample Collection: Air is drawn through a solid sorbent tube (e.g., charcoal) to trap the

butoxyoxirane vapors.

Sample Preparation: The analyte is desorbed from the sorbent using a suitable solvent,

typically carbon disulfide.

GC-FID Analysis: The resulting solution is injected into a gas chromatograph equipped with a

flame ionization detector.

Column: A packed or capillary column suitable for separating volatile organic compounds.

Carrier Gas: Typically nitrogen or helium.
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Temperatures: The injector, column, and detector temperatures are optimized to achieve

good separation and peak shape.

Quantification: The concentration is determined by comparing the peak area of the analyte

to a calibration curve prepared from standards of known concentration.
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3. GC Injection

4. Chromatographic Separation
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5. Detection
(FID)
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Caption: Workflow for GC-FID analysis of Butoxyoxirane.

Spectroscopic Analysis
¹H NMR: The proton NMR spectrum of butoxyoxirane would show characteristic signals for

the butyl group protons (a triplet for the terminal methyl group, and multiplets for the
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methylene groups) and the protons of the glycidyl ether moiety (multiplets for the -O-CH₂-

and the oxirane ring protons).

¹³C NMR: The carbon NMR spectrum will display distinct peaks corresponding to the four

unique carbon atoms of the butyl group and the three carbons of the glycidyl ether group.

The carbons of the epoxide ring will appear at characteristic chemical shifts.

FTIR: The infrared spectrum will exhibit characteristic absorption bands for the C-O-C

stretching of the ether linkage and the characteristic vibrations of the epoxide ring.

Mass Spectrometry: Electron ionization mass spectrometry will lead to fragmentation of the

molecule. Common fragmentation patterns for ethers include alpha-cleavage (cleavage of

the C-C bond adjacent to the oxygen) and cleavage of the C-O bond.[10][11][12]

Applications in Research and Drug Development
While the primary industrial use of butoxyoxirane is as a reactive diluent for epoxy resins to

reduce their viscosity, its chemical properties make it a useful building block in organic

synthesis.[1][13]

In the context of drug development, glycidyl ethers, including butoxyoxirane, can serve as

valuable intermediates.[14] The epoxide ring is a versatile functional group that can undergo

ring-opening reactions with various nucleophiles (e.g., amines, alcohols, thiols) to introduce a

butoxymethyl group into a larger molecule. This can be utilized to:

Introduce a flexible, hydrophilic spacer: The butoxy and hydroxyl groups (after ring-opening)

can increase the solubility and modify the pharmacokinetic properties of a drug candidate.

Serve as a linker: The bifunctional nature of the molecule allows it to connect two different

molecular fragments.

Modify biological activity: The introduction of the butoxymethyl group can influence the

binding of a molecule to its biological target.

While specific examples of blockbuster drugs synthesized directly from butoxyoxirane are not

prominent in the literature, its utility as a reactive intermediate for creating diverse chemical

libraries for drug screening is noteworthy.
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Caption: Role of Butoxyoxirane in drug development.

Safety and Handling
Butoxyoxirane is a hazardous chemical and should be handled with appropriate safety

precautions.

Table 3: GHS Hazard Classifications for Butoxyoxirane

Hazard Class Category

Flammable Liquids 3

Acute Toxicity, Oral 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Skin Sensitization 1

Germ Cell Mutagenicity 2

Carcinogenicity 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)

Hazardous to the Aquatic Environment, Long-

term Hazard
3
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Source: GHS classification information.

Handling and Personal Protective Equipment (PPE)
Work in a well-ventilated area, preferably in a chemical fume hood.[3][15]

Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g.,

nitrile), safety goggles, and a lab coat.[3][15]

Avoid inhalation of vapors and contact with skin and eyes.[15]

Keep away from heat, sparks, and open flames as it is a flammable liquid.[15]

Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents, acids, and bases.[15]

First Aid Measures
In case of skin contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing.[3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[3]

If inhaled: Move the person to fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.

Disposal
Dispose of butoxyoxirane and its containers in accordance with local, regional, and national

regulations. It may be classified as hazardous waste.[15]

Toxicology and Metabolism
Butoxyoxirane can be absorbed into the body through inhalation, ingestion, and skin contact.

[3] It is metabolized in the liver and excreted primarily in the urine.[1] The major metabolites

include 3-butoxy-2-hydroxypropionic acid and butoxyacetic acid.[1][16] Studies have shown
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that butoxyoxirane can cause skin and respiratory irritation, and it is a potential skin sensitizer.

[3][15] It is also suspected of causing genetic defects and cancer.[17]
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Caption: Metabolic pathway of Butoxyoxirane.

Conclusion
Butoxyoxirane (CAS: 2426-08-6) is a valuable chemical with a range of applications stemming

from its reactive epoxide functionality and the presence of a butyl ether group. While its primary

use is in the polymer industry, its potential as a synthetic intermediate in drug discovery and

development should not be overlooked. A thorough understanding of its physicochemical

properties, synthesis, and safe handling procedures is crucial for its effective and responsible

use in a research and development setting. This guide provides a foundational repository of

technical information to aid scientists and researchers in their work with this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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